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Compound of Interest

Compound Name: Diethyl phthalate-d10

Cat. No.: B12407288

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive overview of the chemical and physical properties of
Diethyl Phthalate-d10, its synthesis, and its application in analytical methodologies.

Diethyl Phthalate-d10 is the deuterated analogue of Diethyl Phthalate (DEP), a common
plasticizer and solvent. In this isotopically labeled version, ten hydrogen atoms on the two ethyl
groups have been replaced by deuterium. This substitution makes it an invaluable tool in
analytical chemistry, particularly as an internal standard for mass spectrometry-based
guantification of the parent compound. Its near-identical physicochemical properties to non-
labeled DEP, combined with its distinct mass, allow for precise and accurate measurements in
complex matrices.

Core Chemical and Physical Properties

The fundamental properties of Diethyl Phthalate-d10 are summarized below. It is important to
note that while some physical properties such as boiling and melting points are not readily
available for the d10 isotopologue, they are expected to be very similar to the non-deuterated
and d4-deuterated forms.
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Property Value Source
Chemical Name Diethyl Phthalate-d10

Synonyms Bis(ethyl-d5) phthalate [1]

CAS Number 1817006-92-0 [1]
Molecular Formula C12H4D1004 [1]
Molecular Weight 232.30 g/mol [1]
Appearance Colorless liquid [2]
Boiling Point ~298-299 °C (estimated) [2]
Melting Point ~ -3 °C (estimated)

~1.12 g/mL at 25 °C
Density (estimated for d10); 1.158 [2]
g/mL at 25 °C (for d4)

Miscible with most organic
Solubility solvents; practically insoluble [2]

in water.

Synthesis of Diethyl Phthalate-d10

The synthesis of Diethyl Phthalate-d10 typically involves the esterification of phthalic
anhydride with deuterated ethanol (ethanol-d5 or ethanol-d6) in the presence of an acid
catalyst, such as sulfuric acid. The use of deuterated ethanol is the key step that introduces the
deuterium labels into the final molecule.
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A generalized workflow for the synthesis of Diethyl Phthalate-d10.

Experimental Protocols: Application in Analytical
Methods

Diethyl Phthalate-d10 is predominantly used as an internal standard in quantitative analytical
methods, most notably in Gas Chromatography-Mass Spectrometry (GC-MS). Its chemical
similarity to the analyte of interest (non-deuterated Diethyl Phthalate) ensures that it behaves
similarly during sample preparation and analysis, thus correcting for variations in extraction
efficiency and instrument response.

Detailed Methodology for GC-MS Analysis of Phthalates
using a Deuterated Internal Standard

This protocol is adapted from established methods for phthalate analysis in various matrices.[1]

[3]
1. Sample Preparation:

o Extraction: The sample matrix (e.g., consumer product, environmental sample) is extracted
with a suitable organic solvent such as hexane or a mixture of hexane and acetone.

« Internal Standard Spiking: A known amount of Diethyl Phthalate-d10 solution is added to

the sample extract.
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Cleanup (if necessary): For complex matrices, a cleanup step using solid-phase extraction
(SPE) may be employed to remove interfering substances.

Concentration: The extract is concentrated under a gentle stream of nitrogen to a final
volume suitable for GC-MS analysis.

. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for phthalate analysis (e.g.,
5% phenyl-methylpolysiloxane).

Injection: Splitless injection is typically used for trace analysis to maximize sensitivity.

Oven Temperature Program: A temperature gradient is used to separate the phthalates. For
example, an initial temperature of 60°C, held for 1 minute, then ramped to 280°C at
10°C/minute, and held for 5 minutes.

Mass Spectrometer: Operated in Selected lon Monitoring (SIM) mode for high sensitivity and
selectivity.

. Data Acquisition and Analysis:

SIM lons: Specific ions for both Diethyl Phthalate and Diethyl Phthalate-d10 are monitored.
For Diethyl Phthalate, characteristic ions include m/z 149, 177, and 222. For Diethyl
Phthalate-d10, the corresponding ions will be shifted by +10 mass units (m/z 159, 187, and
232).

Quantification: A calibration curve is generated by analyzing a series of standards containing
known concentrations of Diethyl Phthalate and a constant concentration of Diethyl
Phthalate-d10. The ratio of the peak area of the analyte to the peak area of the internal
standard is plotted against the concentration of the analyte. The concentration of Diethyl
Phthalate in the sample is then determined from this calibration curve.
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Workflow for the quantitative analysis of Diethyl Phthalate using Diethyl Phthalate-d10 as an
internal standard.

Signaling Pathways and Biological Interactions

Currently, there is no known direct signaling pathway or specific biological interaction
associated with Diethyl Phthalate-d10. Its primary role is that of an analytical tool. The
biological effects of its non-deuterated counterpart, Diethyl Phthalate, have been studied, but
these are outside the scope of this technical guide on the deuterated compound.

In summary, Diethyl Phthalate-d10 is a crucial component in modern analytical laboratories
for the accurate quantification of Diethyl Phthalate in a variety of samples. Its synthesis from
deuterated precursors and its application as an internal standard in methods like GC-MS
underscore its importance in research and regulatory monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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